Cas no 897733-08-3 (5-amino-4-methyl-2-Pyridinecarbonitrile)
5-Amino-4-methyl-2-pyridinecarbonitrile is a heterocyclic organic compound featuring an amino group and a nitrile functionality on a pyridine backbone. This versatile intermediate is particularly valuable in pharmaceutical and agrochemical synthesis due to its reactive sites, which enable further functionalization. The methyl group enhances stability while the nitrile and amino groups provide opportunities for nucleophilic and electrophilic transformations. Its well-defined structure makes it suitable for constructing complex molecules, including active pharmaceutical ingredients (APIs) and specialty chemicals. High purity grades are available to meet stringent industry requirements, ensuring consistent performance in research and industrial applications.

897733-08-3 structure
Product name:5-amino-4-methyl-2-Pyridinecarbonitrile
5-amino-4-methyl-2-Pyridinecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-amino-4-methyl-2-Pyridinecarbonitrile
- 5-Amino-4-methylpicolinonitrile
- 5-amino-4-methylpyridine-2-carbonitrile
- 5-AMino-2-cyano-4-Methylpyridine
- SCHEMBL3107926
- QXMRBIGIIPVYGJ-UHFFFAOYSA-N
- DTXSID20717562
- MFCD13175938
- SY268425
- CS-0370480
- 897733-08-3
- SB53114
- EN300-4261330
- AT18016
- AKOS006362369
- 5-amino4-methylpicolinonitrile
- DB-118306
-
- MDL: MFCD13175938
- Inchi: InChI=1S/C7H7N3/c1-5-2-6(3-8)10-4-7(5)9/h2,4H,9H2,1H3
- InChI Key: QXMRBIGIIPVYGJ-UHFFFAOYSA-N
- SMILES: CC1=CC(=NC=C1N)C#N
Computed Properties
- Exact Mass: 133.063997236g/mol
- Monoisotopic Mass: 133.063997236g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.7Ų
- XLogP3: 0.6
5-amino-4-methyl-2-Pyridinecarbonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A36400-250mg |
5-amino-4-methylpyridine-2-carbonitrile |
897733-08-3 | 98% | 250mg |
¥2332.0 | 2023-09-09 | |
eNovation Chemicals LLC | Y1197689-1g |
5-Amino-4-methylpyridine-2-carbonitrile |
897733-08-3 | 95% | 1g |
$935 | 2025-02-18 | |
Chemenu | CM178991-1g |
5-amino-4-methylpicolinonitrile |
897733-08-3 | 95% | 1g |
$413 | 2022-03-01 | |
Chemenu | CM178991-1g |
5-amino-4-methylpicolinonitrile |
897733-08-3 | 95% | 1g |
$916 | 2021-08-05 | |
eNovation Chemicals LLC | Y1197689-1g |
5-Amino-4-methylpyridine-2-carbonitrile |
897733-08-3 | 95% | 1g |
$935 | 2024-07-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1441150-1g |
5-Amino-4-methylpicolinonitrile |
897733-08-3 | 97% | 1g |
¥6120.00 | 2024-04-26 | |
Apollo Scientific | OR61459-250mg |
5-Amino-4-methylpyridine-2-carbonitrile |
897733-08-3 | 95% | 250mg |
£207.00 | 2025-02-20 | |
Crysdot LLC | CD11025102-1g |
5-Amino-4-methylpicolinonitrile |
897733-08-3 | 95+% | 1g |
$972 | 2024-07-19 | |
eNovation Chemicals LLC | Y1309979-1g |
5-Amino-4-methylpyridine-2-carbonitrile |
897733-08-3 | 95% | 1g |
$568 | 2025-02-28 | |
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A36400-1g |
5-amino-4-methylpyridine-2-carbonitrile |
897733-08-3 | 98% | 1g |
¥4612.0 | 2023-09-09 |
5-amino-4-methyl-2-Pyridinecarbonitrile Related Literature
-
Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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Amitabh Jha,Ajaya B. Naidu,Ashraf M. Abdelkhalik Org. Biomol. Chem., 2013,11, 7559-7565
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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Piotr Pietrzyk,Christophe Dujardin,Kinga Góra-Marek,Pascal Granger,Zbigniew Sojka Phys. Chem. Chem. Phys., 2012,14, 2203-2215
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Azusa Kondoh,Sho Ishikawa,Takuma Aoki Chem. Commun., 2016,52, 12513-12516
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:897733-08-3)5-amino-4-methyl-2-Pyridinecarbonitrile

Purity:99%
Quantity:1g
Price ($):338.0